Cas no 2172117-27-8 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)pentanamidoacetic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)pentanamidoacetic acid
• CAS No: 2172117-27-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5929522
• PubChem ID: 165809001
• Update Time: 2025-06-13

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)pentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)pentanamidoacetic acid
• EN300-1504988
• 2172117-27-8
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-(propan-2-yl)pentanamido]acetic acid

• Inchi： 1S/C26H32N2O5/c1-17(2)28(15-25(30)31)24(29)13-12-18(3)14-27-26(32)33-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23H,12-16H2,1-3H3,(H,27,32)(H,30,31)
• InChI Key： ZJNFDKQYASGVIJ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CCC(N(CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)pentanamidoacetic acid

Comprehensive Introduction to 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)pentanamidoacetic acid (CAS No. 2172117-27-8)

In the realm of organic chemistry and pharmaceutical research, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)pentanamidoacetic acid (CAS No. 2172117-27-8) has emerged as a compound of significant interest. This molecule, often abbreviated for convenience in research papers, belongs to the class of Fmoc-protected amino acid derivatives, which are pivotal in peptide synthesis and drug development. The Fmoc group (9-fluorenylmethoxycarbonyl) is a cornerstone in solid-phase peptide synthesis (SPPS), a technique widely adopted in modern biotechnology and medicinal chemistry.

The structural complexity of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)pentanamidoacetic acid underscores its versatility. The presence of the Fmoc-protected amine and the branched alkyl chain (isopropyl group) enhances its stability and reactivity, making it a valuable intermediate in the synthesis of bioactive peptides. Researchers frequently inquire about its solubility in organic solvents, such as DMF or DMSO, which is critical for SPPS applications. Moreover, its compatibility with coupling reagents like HBTU or PyBOP is a hot topic in peptide chemistry forums.

Recent trends in AI-driven drug discovery have further amplified the relevance of this compound. Machine learning models often analyze Fmoc-amino acid derivatives to predict their efficacy in targeting specific proteins or enzymes. For instance, questions like "How does CAS 2172117-27-8 interact with G-protein-coupled receptors?" or "Can this compound enhance peptide bioavailability?" are frequently searched in scientific databases. These inquiries reflect the growing demand for tailored peptide therapeutics in treating diseases like diabetes or cancer.

From a synthetic perspective, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)pentanamidoacetic acid is synthesized through a multi-step process involving Fmoc-protection of the amine group and subsequent coupling with isopropylamine. The compound's HPLC purity and mass spectrometry data are often scrutinized to ensure reproducibility in research. Laboratories also prioritize its storage conditions (typically at -20°C under inert gas) to prevent degradation, a common concern among peptide chemists.

In the context of green chemistry, researchers are exploring eco-friendly alternatives to traditional SPPS methods. The use of CAS 2172117-27-8 in water-based peptide synthesis or microwave-assisted coupling has gained traction, aligning with the global push for sustainable science. Searches like "biodegradable Fmoc-amino acids" or "energy-efficient peptide synthesis" highlight this shift. The compound's role in nanotechnology, particularly in drug delivery systems, is another area of intense study, with publications often citing its self-assembling properties.

To conclude, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)pentanamidoacetic acid (CAS No. 2172117-27-8) is a multifaceted tool in modern chemistry. Its applications span from peptide drug development to material science, driven by innovations in synthetic methodologies and computational modeling. As the scientific community continues to unravel its potential, this compound remains a keystone in interdisciplinary research, answering critical questions at the intersection of chemistry, biology, and technology.